2,5-Dichloro-4-phenoxypyrimidine

• IUPAC Name: 2,5-dichloro-4-phenoxypyrimidine
• InChI: InChI=1S/C10H6Cl2N2O/c11-8-6-13-10(12)14-9(8)15-7-4-2-1-3-5-7/h1-6H
• InChI Key: UPTRFEZXEXCWTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC(=NC=C2Cl)Cl
• Molecular Formula: C10H6Cl2N2O
• Molecular Weight: 241.07 g/mol
• CAS No.: 76661-10-4

Description

2,5-Dichloro-4-phenoxypyrimidine is a chemical compound with the molecular formula C10H6Cl2N2O. It is used in various laboratory chemical applications.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using techniques such as FT-IR and FT-Raman spectroscopy, as well as density functional theory (DFT/B3LYP) method coupled with 6-31G* and 6-311+G** functionals.

Scientific Research Applications

Synthesis and Intermediates in Pharmaceutical Development

2,5-Dichloro-4-phenoxypyrimidine serves as an intermediate in pharmaceutical synthesis. For instance, it plays a crucial role in the preparation of various pyrimidines, such as 2-amino-4,6-dichloro-5-nitropyrimidine, which is used in the development of DNA repairing protein inhibitors like MGMT inactivators (Lopez et al., 2009).

Computational Modeling in Anti-diabetic Drug Development

Computational modeling studies have used 4-Phenoxypyrimidine derivatives to develop models for anti-diabetic drugs targeting the TGR5 receptor. This research contributes significantly to the understanding and development of new anti-diabetic agents (Adeniji et al., 2020).

Solubility and Physical Properties

Studies on the solubility of related pyrimidine compounds, like 2,4-Dichloro-5-methoxypyrimidine, have been conducted. These studies, which assess solubility in various solvents, are critical for understanding the physical properties and applications of these compounds in different environments (Liu et al., 2010).

Role in Environmental Toxicity

Research has also been done on the environmental impact of similar chlorinated compounds, such as 4,6-dichloroguaiacol. These studies focus on the oxidative potential and DNA damage caused by these compounds, providing insights into environmental safety and health implications (Michałowicz & Majsterek, 2010).

Synthesis in Anticancer Drug Development

4,6-Dichloro-2-methylpyrimidine, a related compound, is an important intermediate in the synthesis of anticancer drugs like dasatinib. Studies focus on optimizing the synthesis process, highlighting the role of these compounds in developing effective cancer treatments (Guo Lei-ming, 2012).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cyclin-dependent protein kinases (cdks), which are important protein-serine/threonine kinases belonging to the cmgc family . CDKs play crucial roles in the regulation of cell cycle and transcription, making them promising targets for the treatment of cancers and other diseases .

Mode of Action

Compounds that inhibit cdks generally work by binding to the kinase, preventing it from phosphorylating its substrates, and thus disrupting the cell cycle .

Biochemical Pathways

Cdk inhibitors typically affect the cell cycle and transcription pathways . By inhibiting CDKs, these compounds can halt cell division and disrupt the transcription of genes necessary for cell growth and proliferation .

Pharmacokinetics

These properties would determine the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The inhibition of cdks can lead to the arrest of cell division, potentially causing cell death and thereby reducing the growth of cancer cells .

Action Environment

Factors such as temperature, ph, and the presence of other molecules can potentially affect the activity and stability of many compounds .

Biochemical Analysis

Cellular Effects

It is known that pyrimidine derivatives can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

It is known that pyrimidine derivatives can affect metabolic flux and metabolite levels .